Cas no 338771-93-0 ((2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone)

• Product Name: (2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone
• CAS No: 338771-93-0
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 5015032
• Update Time: 2025-09-27

(2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-diphenylpyrimidine-5-carbonyl)morpholine
• Bionet2_000705
• Oprea1_023581
• (2,4-diphenyl-5-pyrimidinyl)(morpholino)methanone
• HMS1366A01
• (2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone

• Inchi： 1S/C21H19N3O2/c25-21(24-11-13-26-14-12-24)18-15-22-20(17-9-5-2-6-10-17)23-19(18)16-7-3-1-4-8-16/h1-10,15H,11-14H2
• InChI Key： HIURTYQRVFEYKQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=CN=C(C3C=CC=CC=3)N=C2C2C=CC=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3

Additional information on (2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone

Comprehensive Overview of (2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone (CAS No. 338771-93-0)

(2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone, with the CAS number 338771-93-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a pyrimidine core with diphenyl and morpholine moieties, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and polymeric materials, aligning with current trends in sustainable chemistry and precision medicine.

The compound's chemical name and CAS registry number are critical identifiers for professionals seeking high-purity reagents or reference standards. Its molecular formula and weight are often queried in databases like PubChem or Reaxys, reflecting its relevance in computational chemistry and QSAR modeling. Recent studies highlight its role in modulating kinase inhibitors, a hot topic in oncology research, where targeted therapies demand structurally diverse scaffolds. This connection to cancer research and signal transduction pathways enhances its visibility in academic and industrial circles.

From a synthetic perspective, 338771-93-0 exemplifies innovations in heterocyclic chemistry. Its morpholine carbonyl group offers sites for further functionalization, enabling the creation of derivatives with tailored properties. Such flexibility is invaluable for developing high-performance polymers or photoactive materials, addressing growing demands in electronics and renewable energy sectors. Users frequently search for "synthesis protocols" or "suppliers of 338771-93-0," underscoring its practical utility in lab settings.

Environmental and safety profiles of (2,4-Diphenyl-5-pyrimidinyl)(morpholino)methanone are also of interest. While not classified as hazardous, proper handling guidelines align with broader industry shifts toward green chemistry and responsible sourcing. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a key concern for researchers prioritizing reproducibility in their work. Discussions on platforms like ResearchGate often focus on its spectral data and solubility characteristics, which are vital for experimental design.

In summary, CAS 338771-93-0 represents a nexus of interdisciplinary research, bridging gaps between organic synthesis, medicinal chemistry, and materials engineering. Its adaptability to modern AI-driven drug design tools and compatibility with automated synthesis platforms position it as a compound of enduring relevance. As scientific inquiries evolve, this molecule continues to inspire innovations across multiple high-impact fields.